Cas no 1340177-16-3 (3-Fluoro-4-methylphenyl-(3-furyl)methanol)

• Product Name: 3-Fluoro-4-methylphenyl-(3-furyl)methanol
• CAS No: 1340177-16-3
• MF: C₁₂H₁₁FO₂
• MW: 206.212947130203
• MDL: MFCD07775322
• CID: 5217493
• Update Time: 2026-03-06

3-Fluoro-4-methylphenyl-(3-furyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methylphenyl-(3-furyl)methanol
• (3-FLUORO-4-METHYLPHENYL)(FURAN-3-YL)METHANOL
• (3-fluoro-4-methylphenyl)-(furan-3-yl)methanol

• MDL： MFCD07775322
• Inchi： 1S/C12H11FO2/c1-8-2-3-9(6-11(8)13)12(14)10-4-5-15-7-10/h2-7,12,14H,1H3
• InChI Key： BWNGQSWMNMYGJX-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(C1=COC=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 220.7±29.0 °C at 760 mmHg
• Flash Point: 87.3±24.3 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Fluoro-4-methylphenyl-(3-furyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluoro-4-methylphenyl-(3-furyl)methanol

Professional Introduction to Compound with CAS No. 1340177-16-3 and Product Name: 3-Fluoro-4-methylphenyl-(3-furyl)methanol

3-Fluoro-4-methylphenyl-(3-furyl)methanol, identified by its CAS number 1340177-16-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining a fluoro-substituted aromatic ring with a furyl methanol moiety, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.

The structural composition of 3-Fluoro-4-methylphenyl-(3-furyl)methanol is characterized by the presence of a fluoro group at the para position relative to a methyl group on a phenyl ring, which is further linked to a furyl methanol side chain. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for diverse biological interactions. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacokinetic profile of drug candidates. Meanwhile, the furyl methanol moiety introduces additional hydrogen bonding capabilities and spatial constraints that can be exploited to optimize receptor binding.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced bioavailability and improved efficacy. The compound 3-Fluoro-4-methylphenyl-(3-furyl)methanol aligns with this trend, as its molecular design suggests potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. Preliminary studies have indicated that such compounds may interact with specific enzyme targets or receptor sites, thereby modulating critical biological pathways.

One of the most compelling aspects of 3-Fluoro-4-methylphenyl-(3-furyl)methanol is its versatility in serving as a building block for more complex molecules. Researchers have been exploring its utility in synthesizing derivatives that exhibit enhanced potency and selectivity. For instance, modifications to the fluoro group or the furyl methanol side chain could lead to compounds with improved pharmacological properties. This flexibility underscores the importance of having such versatile intermediates in drug discovery pipelines.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds due to their ability to enhance drug-like properties such as lipophilicity, metabolic stability, and binding affinity. The presence of both a fluoro group and an alcohol moiety in 3-Fluoro-4-methylphenyl-(3-furyl)methanol positions it as a promising scaffold for developing next-generation therapeutics. Additionally, the compound's structural features allow for facile derivatization, enabling chemists to fine-tune its biological activity.

Recent advancements in computational chemistry have further facilitated the exploration of novel compounds like 3-Fluoro-4-methylphenyl-(3-furyl)methanol. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets, providing insights into its potential therapeutic applications. These computational approaches have complemented experimental efforts, allowing researchers to design more targeted experiments and accelerate the drug discovery process.

The synthesis of 3-Fluoro-4-methylphenyl-(3-furyl)methanol presents unique challenges due to its complex structural features. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently. These advancements have not only improved yields but also reduced costs, making it more accessible for further research.

Beyond its potential therapeutic applications, 3-Fluoro-4-methylphenyl-(3-furyl)methanol may also find utility in agrochemical research. The unique combination of functional groups makes it a candidate for developing novel pesticides or herbicides that target specific biological pathways in plants or pests. Such applications would leverage the compound's ability to interact selectively with biological systems while minimizing environmental impact.

The future prospects for 3-Fluoro-4-methylphenyl-(3-furyl)methanol are promising, with ongoing research expected to uncover new applications and refine its synthetic pathways. As drug discovery continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery processes is likely to further enhance the potential of such molecules by enabling more rapid identification of lead compounds.

In conclusion,3-Fluoro-4-methylphenyl-(3-furyl)methanol (CAS No. 1340177-16-3) represents a significant advancement in pharmaceutical chemistry, offering unique structural features that make it a valuable asset in drug development efforts. Its potential applications span multiple therapeutic areas, driven by its ability to interact selectively with biological targets while maintaining favorable pharmacokinetic properties. As research continues to progress, this compound is poised to contribute significantly to future medical breakthroughs.